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Compound of Interest

Compound Name: Fenspiride-d5 Hydrochloride

Cat. No.: B565531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fenspiride-d5 Hydrochloride, a

deuterated analog of Fenspiride hydrochloride. This document is intended for use by

researchers, scientists, and drug development professionals, offering key technical data, an

exemplary experimental protocol for its application as an internal standard, and a discussion of

its relevance in bioanalytical studies.

Core Compound Information
Fenspiride-d5 Hydrochloride is a stable, isotopically labeled form of Fenspiride, a non-

steroidal anti-inflammatory drug with bronchodilator properties.[1][2] The primary application of

Fenspiride-d5 Hydrochloride is as an internal standard in mass spectrometry-based

bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS), for the accurate quantification of fenspiride in biological matrices.[3] Deuterated

standards are ideal for this purpose as they co-elute with the analyte and have nearly identical

ionization efficiencies, but are distinguishable by their mass-to-charge ratio (m/z).[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Fenspiride-d5 Hydrochloride is

presented in the table below. Note that multiple CAS numbers may be listed by different

suppliers for the same deuterated compound.
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Property Value Reference(s)

Chemical Name

8-[2-(Phenyl-d5)ethyl]-1-oxa-

3,8-diazaspiro[4.5]decan-2-

one Hydrochloride

[5]

Molecular Formula C₁₅H₁₆D₅ClN₂O₂ [5][6]

Molecular Weight 301.82 g/mol [4][5][6]

CAS Number 1246815-28-0 [4][5]

Unlabeled CAS 5053-06-5 [6]

Appearance Solid N/A

Purity Typically ≥98% [5]

Experimental Protocol: Quantification of Fenspiride
in Human Plasma using UPLC-MS/MS
The following is a detailed experimental protocol adapted from a validated method for the

quantification of fenspiride in human plasma.[7] In this adapted protocol, Fenspiride-d5
Hydrochloride serves as the internal standard (IS).

Materials and Reagents
Fenspiride reference standard

Fenspiride-d5 Hydrochloride (Internal Standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Instrumentation
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Ultra-Performance Liquid Chromatography (UPLC) system

Tandem mass spectrometer with an electrospray ionization (ESI) source

Sample Preparation
Stock Solutions: Prepare stock solutions of fenspiride and Fenspiride-d5 Hydrochloride in

a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Working Solutions: Prepare working solutions by diluting the stock solutions with the

appropriate solvent.

Plasma Sample Preparation:

To 200 µL of human plasma, add a specified amount of the Fenspiride-d5 Hydrochloride
working solution.

Precipitate the plasma proteins by adding acetonitrile.

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

UPLC-MS/MS Conditions
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Parameter Condition

UPLC Column
ACQUITY UPLC® BEH C18 (50 mm × 2.1 mm,

1.7 µm)

Mobile Phase
Gradient mixture of acetonitrile and water (both

containing 0.2% formic acid)

Flow Rate 0.4 mL/min

Column Temperature 30°C

Autosampler Temperature 10°C

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 2.0 kV

Desolvation Temperature 500°C

Source Temperature 130°C

Desolvation Gas Flow 800 L/h

MRM Transitions
Fenspiride: m/z 261 → 105Fenspiride-d5: m/z

266 → 110 (projected)

Collision Energy
24 eV (for fenspiride, may require optimization

for d5 variant)

Cone Voltage
30 V (for fenspiride, may require optimization for

d5 variant)

Data adapted from a study on fenspiride quantification.[7]

Data Presentation
The following table summarizes the validation parameters from a UPLC-MS/MS method for

fenspiride quantification, which would be expected to be similar when using Fenspiride-d5
Hydrochloride as an internal standard.[7]
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Parameter Result

Linearity Range 2-500 ng/mL

Lower Limit of Quantification (LLOQ) 2 ng/mL

Intra-day Precision (%RSD) < 9.5%

Inter-day Precision (%RSD) < 9.5%

Accuracy 91.5% - 112.4%

Recovery 99.3% - 101.9%

Stability (3 freeze/thaw cycles) Stable

Stability (5 months at -70°C) Stable

Mandatory Visualizations
Experimental Workflow

Sample Preparation Analysis
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Caption: UPLC-MS/MS Experimental Workflow.

Logical Relationship of Internal Standard
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Caption: Logic of using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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